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Compound of Interest

Compound Name: Kielcorin

cat. No.: B1164478

Kielcorin: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Kielcorin is a naturally occurring xanthone derivative isolated from the plant species
Kielmeyera variabilis. This technical guide provides a concise summary of its known chemical
properties, including its CAS number and molecular structure. It also presents available data on
its biological activity, specifically its evaluation for antibacterial properties, and details the
experimental protocols used in these assessments. At present, comprehensive spectral data,
such as *H and 3C NMR, and information regarding its engagement with cellular signaling
pathways are not available in the public domain.

Chemical Identity and Structure

Kielcorin is identified by the CAS Registry Number 64280-48-4. Its molecular formula is
C24H200s, and it has a molecular weight of 436.41 g/mol .

Table 1: Chemical Identifiers for Kielcorin
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Identifier Value

CAS Number 64280-48-4[1]

Molecular Formula C24H200s[1]

Molecular Weight 436.41 g/mol
(2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-

IUPAC Name (hydroxymethyl)-5-methoxy-2,3-dihydro-[1]

[2]dioxino[2,3-c]xanthen-7-one

The chemical structure of Kielcorin, a complex xanthone, is depicted in Figure 1.

Figure 1. Chemical structure of Kielcorin.

Biological Activity

The primary biological evaluation of Kielcorin reported in the literature has been its

assessment for antibacterial activity.

Antibacterial Activity

Kielcorin was evaluated for its ability to inhibit the growth of several bacterial strains. The

results, summarized in Table 2, indicate that Kielcorin was inactive against the tested Gram-
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positive and Gram-negative bacteria under the experimental conditions used.

Table 2: Minimum Inhibitory Concentration (MIC) of Kielcorin against Various Bacterial Strains

Bacterial Strain Type MIC (pg/mL) Reference
Staphylococcus N
Gram-positive > 100 [3]

aureus
Bacillus subtilis Gram-positive > 100 [3]
Escherichia coli Gram-negative > 100 [3]
Pseudomonas )

) Gram-negative > 100 [3]
aeruginosa

Experimental Protocols
Isolation of Kielcorin

Kielcorin was isolated from the stems of Kielmeyera variabilis through a bioassay-guided
fractionation process. The general workflow for such an isolation is presented below.

_ Dried Stems_ of_' N Methan_ollc N Silica Gel Column N Bloassqy-Gt_Jlded > Iso_Iatlon_ of
Kielmeyera variabilis Extraction Chromatography Fractionation Kielcorin

Click to download full resolution via product page

A generalized workflow for the isolation of Kielcorin.

Determination of Minimum Inhibitory Concentration
(MIC)

The antibacterial activity of Kielcorin was determined using a broth microdilution method.

o Bacterial Culture Preparation: The bacterial strains were cultured in an appropriate broth
medium.
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e Inoculum Preparation: The turbidity of the bacterial suspension was adjusted to a 0.5
McFarland standard.

 Serial Dilution: Kielcorin was serially diluted in a 96-well microtiter plate.
 Inoculation: The standardized bacterial suspension was added to each well.

 Incubation: The microtiter plates were incubated under appropriate conditions for each
bacterium.

o MIC Determination: The MIC was recorded as the lowest concentration of Kielcorin that
completely inhibited visible bacterial growth.

Signaling Pathways

Currently, there is no published research available that elucidates the mechanism of action of
Kielcorin or its potential interactions with any cellular signaling pathways.

Spectroscopic Data

Detailed *H and 13C NMR spectral data for Kielcorin have not been reported in the peer-
reviewed scientific literature. The structural elucidation was likely based on a combination of
spectroscopic techniques, but the raw data is not publicly available.

Conclusion and Future Directions

Kielcorin is a structurally defined natural product isolated from Kielmeyera variabilis. While its
antibacterial activity has been investigated and found to be insignificant against the tested
strains, its broader pharmacological profile remains unexplored. Future research should focus
on:

» Comprehensive Biological Screening: Evaluating the cytotoxic, antifungal, antiviral, and other
potential bioactivities of Kielcorin.

e Spectroscopic Characterization: Publishing the complete *H and 3C NMR spectral data to
aid in its identification and synthesis.
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e Mechanism of Action Studies: Investigating its molecular targets and effects on cellular
signaling pathways to understand its potential therapeutic applications.

This technical guide serves as a summary of the currently available information on Kielcorin
and highlights the significant gaps in our knowledge that future research can address.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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